Cas no 37131-88-7 (5-Pyrimidinecarboxylicacid, 2-(ethylthio)-)

5-Pyrimidinecarboxylic acid, 2-(ethylthio)- is a heterocyclic compound featuring a pyrimidine core substituted with a carboxylic acid group at the 5-position and an ethylthio moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The ethylthio group enhances reactivity in nucleophilic substitution reactions, while the carboxylic acid functionality allows for further derivatization via esterification or amidation. Its well-defined chemical properties make it suitable for use in controlled organic transformations, offering researchers a reliable building block for developing biologically active compounds.

5-Pyrimidinecarboxylicacid, 2-(ethylthio)- structure

37131-88-7 structure

Product Name:5-Pyrimidinecarboxylicacid, 2-(ethylthio)-

CAS No:37131-88-7

MF:C₇H₈N₂O₂S

MW:184.215620040894

CID:296643

PubChem ID:17606157

Update Time:2025-05-20

5-Pyrimidinecarboxylicacid, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylicacid, 2-(ethylthio)-
- 2-ethylsulfanylpyrimidine-5-carboxylic acid
- 2-(Ethylsulfanyl)-5-pyrimidinecarboxylicacid
- 2-(Ethylthio)-5-pyrimidinecarboxylic acid
- 2-(ethylthio)pyrimidine-5-carboxylicacid
- AKOS000283853
- 2-(ethylthio)pyrimidine-5-carboxylic acid
- SCHEMBL6302512
- DTXSID50589759
- 2-(ETHYLSULFANYL)PYRIMIDINE-5-CARBOXYLIC ACID
- 5-Pyrimidinecarboxylic acid, 2-(ethylthio)- (9CI)
- 37131-88-7
- Inchi： 1S/C7H8N2O2S/c1-2-12-7-8-3-5(4-9-7)6(10)11/h3-4H,2H2,1H3,(H,10,11)
- InChI Key： KVNMAORNHPFKMX-UHFFFAOYSA-N
- SMILES： S(C1N=CC(C(=O)O)=CN=1)CC

Computed Properties

Exact Mass: 184.03074
Monoisotopic Mass: 184.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 88.4Å²

Experimental Properties

PSA: 63.08

5-Pyrimidinecarboxylicacid, 2-(ethylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB611483-1g	2-(Ethylthio)pyrimidine-5-carboxylic acid; .	37131-88-7	1g	€167.40	2024-07-19
abcr	AB611483-5g	2-(Ethylthio)pyrimidine-5-carboxylic acid; .	37131-88-7	5g	€465.70	2024-07-19
abcr	AB611483-10g	2-(Ethylthio)pyrimidine-5-carboxylic acid; .	37131-88-7	10g	€752.80	2024-07-19
abcr	AB611483-25g	2-(Ethylthio)pyrimidine-5-carboxylic acid; .	37131-88-7	25g	€1428.70	2024-07-19